Cas no 1342660-87-0 (3-(2,3-difluorophenoxy)piperidine)

• Product Name: 3-(2,3-difluorophenoxy)piperidine
• CAS No: 1342660-87-0
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5906685
• PubChem ID: 63037636
• Update Time: 2025-05-22

3-(2,3-difluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenoxy)piperidine
• 1342660-87-0
• AKOS012336984
• EN300-1865735

• Inchi： 1S/C11H13F2NO/c12-9-4-1-5-10(11(9)13)15-8-3-2-6-14-7-8/h1,4-5,8,14H,2-3,6-7H2
• InChI Key： HHUBTSQKZVOFBZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC1CNCCC1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,3-difluorophenoxy)piperidine

Comprehensive Overview of 3-(2,3-Difluorophenoxy)piperidine (CAS No. 1342660-87-0): Properties, Applications, and Industry Insights

3-(2,3-Difluorophenoxy)piperidine (CAS No. 1342660-87-0) is a fluorinated piperidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a piperidine core substituted with a 2,3-difluorophenoxy group, exhibits promising physicochemical properties that make it valuable for drug discovery and material science applications. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, key factors driving its adoption in modern medicinal chemistry.

In recent years, the demand for fluorinated building blocks like 3-(2,3-difluorophenoxy)piperidine has surged, particularly in the development of central nervous system (CNS) therapeutics and selective enzyme inhibitors. Researchers frequently search for "piperidine derivatives in drug design" or "fluorophenoxy compounds solubility," reflecting growing interest in optimizing these molecules for bioavailability. The compound's logP value (estimated at 2.8) and hydrogen bond acceptor/donor count (3/0) make it particularly suitable for crossing biological barriers.

From a synthetic chemistry perspective, CAS 1342660-87-0 serves as a versatile intermediate in cross-coupling reactions and reductive amination processes. Laboratory searches often include terms like "piperidine ether synthesis" or "difluorophenyl coupling methods," indicating its utility in complex molecular constructions. The electron-withdrawing nature of the difluorophenoxy moiety influences its reactivity in nucleophilic aromatic substitution (SNAr) reactions, a property exploited in creating diverse molecular architectures.

The compound's crystalline form (typically white to off-white powder) and moderate melting point (120-123°C) make it suitable for formulation development, a topic frequently queried as "API salt selection strategies." Its stability under ambient conditions (decomposition >200°C) allows for standard storage protocols, though recommendations include protection from light and moisture based on analogous fluorinated piperidines. Analytical characterization typically employs HPLC purity testing (often >98%) and LC-MS confirmation, with spectral data available in major chemical databases.

Emerging applications in material science have expanded the relevance of 3-(2,3-difluorophenoxy)piperidine, particularly in designing liquid crystal compositions and polymeric additives. The fluorine atoms contribute to dipole moment adjustments in advanced materials, addressing search trends like "fluorine in electronic materials." Patent analysis reveals increasing incorporation of this scaffold in OLED technology and dielectric materials, where its electronic effects improve device performance metrics.

Regulatory considerations for CAS 1342660-87-0 follow standard chemical safety protocols, with SDS documentation emphasizing proper laboratory handling procedures. While not classified as hazardous under GHS criteria, prudent practices include using engineering controls during scale-up processes. The compound's environmental fate data (predicted biodegradation probability <20%) suggests standard waste management protocols for fluorinated organics, a topic frequently searched as "fluorochemical disposal guidelines."

Market intelligence indicates steady growth in the fine chemicals sector for such specialized intermediates, with custom synthesis services increasingly offering 1342660-87-0 at various scales. Procurement-related searches often include "bulk piperidine derivatives suppliers" or "GMP-grade fluorinated intermediates," reflecting diverse application needs. Current pricing models typically follow project-based quotations due to variable fluorination process costs and purity specifications.

Future research directions for 3-(2,3-difluorophenoxy)piperidine may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, addressing trending queries about "new modalities in drug discovery." The compound's balanced molecular weight (213.22 g/mol) and fractional polar surface area (~12 Ų) position it favorably for these innovative approaches. Collaborative studies between computational chemists and synthetic teams are optimizing its 3D conformation for target engagement, leveraging both fluorine effects and piperidine ring dynamics.